2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[[4-ethyl-5-(3-methoxy-1-methylpyrazol-4-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C19H24N6O2S/c1-5-25-17(15-11-24(3)23-18(15)27-4)21-22-19(25)28-12-16(26)20-10-14-8-6-13(2)7-9-14/h6-9,11H,5,10,12H2,1-4H3,(H,20,26)
• InChI Key: JPSFEWLAXNXJEY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NCC2=CC=C(C=C2)C)C3=CN(N=C3OC)C
• Molecular Formula: C19H24N6O2S
• Molecular Weight: 400.5 g/mol
• CAS No.: 1013774-30-5

Description

2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methylbenzyl)acetamide is a chemical compound supplied for early-stage research and discovery applications. This compound features a complex molecular structure with a molecular formula of C19H24N6O2S and a molecular weight of 400.5 g/mol . It is registered under CAS Number 1013774-30-5 . The structure incorporates a 1,2,4-triazole core linked via a thioether bridge to an acetamide group, and is further functionalized with a 3-methoxy-1-methyl-1H-pyrazole and a 4-methylbenzyl group . Compounds featuring 1,2,4-triazole and pyrazole moieties are of significant interest in various research fields, including medicinal chemistry and agrochemical development, due to their potential biological activities . Researchers value this intricate heterocyclic architecture for exploring novel structure-activity relationships. This product is intended For Research Use Only and is not intended for diagnostic, therapeutic, or any other human or veterinary use. The buyer assumes all responsibility for confirming product identity and/or purity to ensure it is fit for their specific research purpose.

Biological Activity

The compound 2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methylbenzyl)acetamide (CAS Number: 1014053-28-1) is a novel derivative belonging to the class of 1,2,4-triazole compounds. These compounds have garnered significant attention in medicinal chemistry due to their diverse biological activities, including antifungal, anticancer, and anti-inflammatory properties. This article aims to explore the biological activity of this specific compound through detailed analysis and synthesis of relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{20}N_{6}O_{2}S$, with a molecular weight of approximately 372.4 g/mol. The structure features a triazole ring, a pyrazole moiety, and a thioether linkage, which are critical for its biological activity.

Property	Value
Molecular Formula	$C_{17}H_{20}N_{6}O_{2}S$
Molecular Weight	372.4 g/mol
CAS Number	1014053-28-1

Antifungal Activity

1,2,4-Triazole derivatives are well-known for their antifungal properties. The mechanism of action typically involves the inhibition of the enzyme lanosterol 14α-demethylase (CYP51), which is crucial for ergosterol biosynthesis in fungi. This inhibition leads to the accumulation of toxic sterols and ultimately results in fungal cell death .

Recent studies have shown that compounds similar to 2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methylbenzyl)acetamide exhibit promising antifungal activity against various strains such as Candida albicans and Aspergillus fumigatus, with minimum inhibitory concentration (MIC) values often below 1 μg/mL .

Anticancer Potential

Compounds featuring the triazole scaffold have been investigated for their anticancer activities. Studies have demonstrated that certain triazole derivatives can induce apoptosis in cancer cells by activating caspase pathways and inhibiting cell proliferation through various signaling pathways . For instance, related compounds have shown IC50 values ranging from 6.2 μM to over 40 μM against different cancer cell lines such as HCT116 (colon carcinoma) and T47D (breast cancer) .

Structure-Activity Relationship (SAR)

The biological activity of triazole derivatives is heavily influenced by their structural components. Key findings from SAR studies indicate:

• Substituents on the triazole ring : The presence of electron-withdrawing groups (e.g., halogens) enhances antifungal activity.
• Thioether linkage : This structural feature appears to improve bioavailability and potency against fungal pathogens.

Study 1: Antifungal Efficacy

A recent study evaluated a series of triazole derivatives, including those with similar structures to our compound. The results indicated that modifications at the pyrazole position significantly influenced antifungal efficacy. Compounds with methoxy groups exhibited enhanced activity against resistant strains of Candida albicans compared to traditional azoles .

Study 2: Anticancer Activity

In another investigation focusing on anticancer properties, derivatives were tested against various human cancer cell lines. The results highlighted that compounds with a similar scaffold to **2-((4-ethyl...)-N-(4-methylbenzyl)acetamide showed significant cytotoxic effects, particularly in breast and colon cancer models .

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The compound belongs to a class of 1,2,4-triazole-thioacetamide derivatives. Key structural analogs and their distinguishing features are summarized below:

Compound Name	Triazole Substituents	Pyrazole/Pyridine Substituents	Acetamide Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Differences
Target Compound	4-Ethyl, 5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)	3-Methoxy-1-methylpyrazole	4-Methylbenzyl	C₁₉H₂₂N₆O₂S	398.48	Reference compound
2-((4-Allyl-5-(Pyridin-2-yl)-4H-1,2,4-Triazol-3-yl)thio)-N-(2,6-Dibromo-4-Methylphenyl)Acetamide	4-Allyl, 5-pyridin-2-yl	Pyridine	2,6-Dibromo-4-methylphenyl	C₁₉H₁₇N₅OSBr₂	523.24	Brominated aromatic ring enhances hydrophobicity and potential halogen bonding
2-((4-Ethyl-5-(4-Pyridinyl)-4H-1,2,4-Triazol-3-yl)thio)-N-(4-Methoxyphenyl)Acetamide	4-Ethyl, 5-pyridin-4-yl	Pyridine	4-Methoxyphenyl	C₁₇H₁₈N₆O₂S	378.44	Methoxy group increases polarity vs. methylbenzyl
N-Allyl Variant	4-Ethyl, 5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)	3-Methoxy-1-methylpyrazole	Allyl	C₁₄H₂₀N₆O₂S	336.42	Allyl group reduces steric bulk vs. methylbenzyl
2-((5-(3-Methoxyphenyl)-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-yl)thio)-N-(4-Methylbenzyl)Acetamide	5-(3-Methoxyphenyl), 4-pyrrol-1-yl	None (pyrrole instead of pyrazole)	4-Methylbenzyl	C₂₃H₂₂N₆O₂S	458.53	Pyrrole introduces π-π stacking potential

Pharmacological and Physicochemical Insights

• Electronic Effects : The 3-methoxy group on the pyrazole ring may donate electron density, influencing interactions with enzymatic active sites. In contrast, pyridine-containing analogs (e.g., ) exhibit basic nitrogen atoms capable of forming salt bridges.
• Bioactivity Trends : Compounds with brominated aromatic rings (e.g., ) or thiophene derivatives (e.g., ) often show enhanced antimicrobial or anticancer activity due to increased electrophilicity. However, specific pharmacological data for the target compound remains unreported, necessitating further studies.

Q & A

Basic: What are the optimal reaction conditions for synthesizing this compound?

Answer:
The synthesis typically involves multi-step reactions starting with the condensation of substituted pyrazole and triazole precursors. Key steps include:

• Thioether bond formation : Reacting 5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol with chloroacetamide derivatives under basic conditions (e.g., KOH in ethanol) at reflux temperatures (70–80°C) to form the thioacetamide linkage .
• Amide coupling : N-(4-methylbenzyl)acetamide is introduced via nucleophilic substitution or coupling reagents like EDCI/HOBt in anhydrous DMF .
  Critical parameters :
• Solvent polarity (DMF or ethanol) influences reaction rates.
• Base strength (KOH vs. NaHCO₃) affects thiol activation efficiency.

Basic: How can researchers verify the structural integrity of this compound?

Answer:
Use a combination of spectroscopic and analytical techniques:

• 1H/13C NMR : Confirm substitution patterns (e.g., methoxy at pyrazole-C3, methylbenzyl group) and thioether connectivity.
• IR spectroscopy : Identify characteristic peaks (e.g., C=O at ~1650 cm⁻¹, S-C-N at ~680 cm⁻¹) .
• Elemental analysis : Validate purity (>95%) by matching experimental vs. theoretical C/H/N/S percentages .
• LC-MS : Detect molecular ion peaks ([M+H]+) and fragmentation patterns consistent with the triazole-pyrazole-thioacetamide scaffold .

Advanced: How can researchers resolve contradictions between spectral data and computational predictions for this compound?

Answer:
Contradictions often arise from conformational flexibility or solvent effects. Mitigation strategies include:

• DFT calculations : Optimize the molecular geometry using B3LYP/6-31G* basis sets to simulate NMR/IR spectra and compare with experimental data .
• Solvent modeling : Apply polarizable continuum models (PCM) to account for solvent-induced shifts in NMR peaks .
• Dynamic NMR : Analyze temperature-dependent spectra to identify rotameric equilibria in the thioacetamide group .

Advanced: What computational methods predict the biological activity of this compound?

Answer:

• PASS program : Predicts antiviral or kinase-inhibitory potential based on structural analogs (e.g., triazole-thioacetamides show affinity for CYP450 enzymes) .
• Molecular docking : Use AutoDock Vina to model interactions with targets like EGFR (PDB ID: 1M17). Key findings:
  • The pyrazole-methoxy group occupies hydrophobic pockets.
  • The triazole-thioacetamide chain forms hydrogen bonds with catalytic residues .
• ADMET prediction : SwissADME evaluates bioavailability (e.g., logP ~3.2 suggests moderate blood-brain barrier penetration) .

Advanced: How to design experiments to optimize the compound’s bioactivity against resistant strains?

Answer:

• SAR analysis : Synthesize derivatives with variations in:
  • Pyrazole substituents (replace methoxy with halogens or bulkier groups).
  • Triazole substituents (introduce electron-withdrawing groups to enhance electrophilicity) .
• Resistance profiling : Test against mutant enzyme isoforms (e.g., CYP450 2C9*3) using kinetic assays to measure IC₅₀ shifts .
• Synergistic studies : Combine with adjuvants (e.g., verapamil) to assess efflux pump inhibition in resistant cell lines .

Advanced: What methodologies address low yields in large-scale synthesis?

Answer:

• Flow chemistry : Improve mixing efficiency and reduce side reactions (e.g., oxidation of thiol intermediates) .
• Catalyst screening : Test Pd/C or Ni catalysts for hydrogenation steps to minimize byproducts .
• Purification optimization : Use flash chromatography with gradient elution (hexane:EtOAc 8:2 → 6:4) to isolate the target compound from regioisomers .

Advanced: How to analyze contradictory cytotoxicity data across cell lines?

Answer:

• Dose-response normalization : Express IC₅₀ values relative to cell viability controls (MTT assay) to account for metabolic variability .
• Proteomic profiling : Use LC-MS/MS to identify differential protein expression (e.g., apoptosis markers) in sensitive vs. resistant lines .
• Microenvironment modeling : Mimic in vivo conditions (e.g., hypoxia) using 3D spheroid cultures to validate cytotoxicity under physiological stress .